
Navigating the Safe Handling of
(Dimethylamino)acetone: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Dimethylamino)acetone

Cat. No.: B100619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Dimethylamino)acetone, also known as 1-(dimethylamino)propan-2-one, is a versatile

organic compound utilized as an intermediate in the synthesis of various pharmaceuticals and

fine chemicals.[1] Its basic nature, attributed to the dimethylamino group, allows it to participate

in a range of nucleophilic reactions.[1] However, its utility in research and development

necessitates a thorough understanding of its safety profile and the implementation of stringent

handling precautions to ensure the well-being of laboratory personnel and the integrity of

experimental outcomes. This technical guide provides a comprehensive overview of the safety

data for (Dimethylamino)acetone, including its physical and chemical properties, associated

hazards, and detailed handling protocols.

Core Safety and Physical Properties
A summary of the key safety and physical data for (Dimethylamino)acetone is presented

below. This information is critical for conducting risk assessments and designing safe

experimental setups.
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Property Value Reference

CAS Number 15364-56-4 [2]

Molecular Formula C₅H₁₁NO [1][2]

Molecular Weight 101.15 g/mol [2][3]

Appearance Colorless to pale yellow liquid [1]

Odor Amine-like [1]

Boiling Point 114.8°C at 760 mmHg [2]

Density 0.876 g/cm³ [2]

Flash Point 30°C [2]

Vapor Pressure 19.6 mmHg at 25°C [2]

Solubility
Soluble in water and organic

solvents
[1]

Hazard Identification and Classification
(Dimethylamino)acetone is classified as a flammable liquid and a skin irritant.[3] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[3]

Skin corrosion/irritation 2 H315: Causes skin irritation[3]

Signal Word: Warning[3]
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Adherence to proper handling and storage procedures is paramount to minimize risks

associated with (Dimethylamino)acetone.

Handling:

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid

inhalation of vapors.[2][4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[3] Use non-sparking tools and explosion-proof equipment.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear chemical-resistant gloves.[2]

Skin Protection: Wear protective clothing to prevent skin contact.[2]

Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the work

area.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials and foodstuff containers.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[2]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation occurs, get medical help.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a doctor.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a poison control center or doctor immediately.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation and

remove all sources of ignition.[2] Avoid breathing vapors and contact with skin and eyes.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[2]

Containment and Cleaning: Absorb the spill with an inert material and collect for disposal.

Experimental Workflow: Handling a
(Dimethylamino)acetone Spill
The following diagram outlines the logical steps to be taken when managing a spill of

(Dimethylamino)acetone.
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Spill Occurs

Assess Spill Size and Location

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Eliminate Ignition Sources

Contain Spill with Absorbent Material

Collect Absorbed Material into a
Sealed Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste According to
Institutional Protocols

Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling a (Dimethylamino)acetone spill.
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Disposal Considerations
Dispose of (Dimethylamino)acetone and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[2] It is essential to consult with

your institution's environmental health and safety department for specific disposal guidelines.

This guide is intended to provide a comprehensive overview of the safety and handling of

(Dimethylamino)acetone. It is not a substitute for a thorough risk assessment and adherence

to all institutional and regulatory safety protocols. Always consult the most up-to-date Safety

Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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